![molecular formula C17H19ClN2OS2 B1225899 1-[2-[(3-Chloro-4-methoxyphenyl)methylthio]ethyl]-3-phenylthiourea](/img/structure/B1225899.png)
1-[2-[(3-Chloro-4-methoxyphenyl)methylthio]ethyl]-3-phenylthiourea
Overview
Description
1-[2-[(3-chloro-4-methoxyphenyl)methylthio]ethyl]-3-phenylthiourea is a member of thioureas.
Scientific Research Applications
Corrosion Inhibition
Phenylthiourea derivatives, closely related to the specified compound, have been evaluated as inhibitors for the corrosion of carbon steel in acidic solutions. These derivatives show mixed-type inhibition properties and their efficiency increases with concentration but decreases with rising temperature. The adsorption of these derivatives on carbon steel surfaces obeys the Temkin adsorption isotherm, highlighting their potential as corrosion inhibitors (Fouda & Hussein, 2012).
Synthesis and Reactivity
The synthesis and reactivity of methoxychlor derivatives, which include structural elements similar to the specified compound, have been studied. These investigations contribute to a deeper understanding of the microbial degradation of methoxychlor (Baarschers & Vukmanich, 1986).
Pyrolysis and Thermal Decomposition
Research into the pyrolysis of 1-methacryloyl-3-phenylthiourea and its polymer offers insights into the rates and mechanisms of thermal decomposition of compounds structurally related to 1-[2-[(3-Chloro-4-methoxyphenyl)methylthio]ethyl]-3-phenylthiourea (Al-Awadi & Elsabee, 1995).
Pharmacological Properties
While excluding specific information on drug use, dosage, and side effects, it's noteworthy that some phenylthiourea derivatives have been screened for pharmacological properties such as analgesic and anti-inflammatory activities (Cannito et al., 1990).
Chemical Reactions and Synthesis
Various reactions and synthetic pathways involving methoxyphenyl and methylthio derivatives have been explored. These studies provide valuable insights into the chemistry of compounds related to 1-[2-[(3-Chloro-4-methoxyphenyl)methylthio]ethyl]-3-phenylthiourea (Al-Taifi et al., 2016).
properties
Molecular Formula |
C17H19ClN2OS2 |
|---|---|
Molecular Weight |
366.9 g/mol |
IUPAC Name |
1-[2-[(3-chloro-4-methoxyphenyl)methylsulfanyl]ethyl]-3-phenylthiourea |
InChI |
InChI=1S/C17H19ClN2OS2/c1-21-16-8-7-13(11-15(16)18)12-23-10-9-19-17(22)20-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H2,19,20,22) |
InChI Key |
IIBGMLFTVJEWFU-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CSCCNC(=S)NC2=CC=CC=C2)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)CSCCNC(=S)NC2=CC=CC=C2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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